Cas no 136779-29-8 ((4R,7R)-4,7-dimethyl-[1,3,2]dioxathiepane 2,2-dioxide)

• Product Name: (4R,7R)-4,7-dimethyl-[1,3,2]dioxathiepane 2,2-dioxide
• CAS No: 136779-29-8
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• CID: 2915530
• PubChem ID: 11105947
• Update Time: 2025-04-21

(4R,7R)-4,7-dimethyl-[1,3,2]dioxathiepane 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• (4R,7R)-4,7-dimethyl-[1,3,2]dioxathiepane 2,2-dioxide
• (2R,5R)-hexanediol cyclic sulfate;(2R,5R)-2,5-hexanediol cyclic sulphate;(2R,5R)-hexane-2,5-diol sulfate;(2R,5R)-2,5-hexanediol cyclic sulfate;
• (4R,7R)-4,7-dimethyl-1,3,2
• SCHEMBL7158553
• DTXSID001197551
• 136779-29-8
• E?-dioxathiepane-2,2-dione
• (4R,7R)-4,7-dimethyl-1,3,2-dioxathiepane 2,2-dioxide
• 1,3,2-Dioxathiepane, 4,7-dimethyl-, 2,2-dioxide, (4R,7R)-

• Inchi： 1S/C6H12O4S/c1-5-3-4-6(2)10-11(7,8)9-5/h5-6H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： FFNNTDFOYJVHHU-PHDIDXHHSA-N
• SMILES： S1(=O)(=O)O[C@H](C)CC[C@@H](C)O1

Computed Properties

• Exact Mass: 180.04600
• Monoisotopic Mass: 180.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 60.98000
• LogP: 1.91600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid diesters